1-ethyl-3-((4-(2-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 1-ethyl-3-[[4-(2-fluorophenyl)piperazin-1-yl]-(3-methoxyphenyl)methyl]-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C26H30FN3O3/c1-4-30-18(2)16-23(31)24(26(30)32)25(19-8-7-9-20(17-19)33-3)29-14-12-28(13-15-29)22-11-6-5-10-21(22)27/h5-11,16-17,25,31H,4,12-15H2,1-3H3
• InChI Key: JSFDBKQWARFDDV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC(=CC=C2)OC)N3CCN(CC3)C4=CC=CC=C4F)O)C
• Molecular Formula: C26H30FN3O3
• Molecular Weight: 451.5 g/mol

Description

1-ethyl-3-((4-(2-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C26H30FN3O3 and its molecular weight is 451.542. The purity is usually 95%.
BenchChem offers high-quality 1-ethyl-3-((4-(2-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethyl-3-((4-(2-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuroimaging and Neuroscience Research

The research involving compounds structurally similar to 1-ethyl-3-((4-(2-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one, especially those containing fluorophenyl and piperazine groups, has been primarily focused on neuroimaging and neuroscience. These compounds have been utilized as radioligands for positron emission tomography (PET) imaging to study various neurological and psychiatric conditions. For instance, compounds like N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides have shown promise as PET tracers for serotonin 5-HT1A receptors, which play a crucial role in neuropsychiatric disorders (Gonzalo García et al., 2014). These tracers are valuable for in vivo quantification of receptor densities and their distribution in the brain, offering insights into the pathophysiology of disorders like depression, anxiety, and schizophrenia.

Dopamine Transporter Research

Another area of application involves the study of the dopamine transporter (DAT), a key protein in the dopaminergic system implicated in conditions such as Parkinson's disease and addiction. Compounds similar to 1-ethyl-3-((4-(2-fluorophenyl)piperazin-1-yl)(3-methoxyphenyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one have been explored for their affinity and selectivity towards DAT. For example, studies have synthesized and evaluated analogs for their potential as dopamine uptake inhibitors, aiming to develop therapeutic agents for cocaine abuse and other disorders related to dopaminergic dysfunction (D. Lewis et al., 1999; L. Hsin et al., 2002). These studies contribute to understanding how modulation of DAT can influence dopaminergic signaling and potentially offer new treatment avenues for addiction and neurodegenerative diseases.

Anticancer and Antimicrobial Research

Additionally, some research has explored the cytotoxic and antimicrobial properties of compounds with similar structures. For instance, polyfunctionalized piperidone oxime ethers with various substituents, including fluorophenyl groups, have been synthesized and evaluated for their in vitro antiproliferative activity against certain cancer cell lines, such as human cervical carcinoma (HeLa) cells (P. Parthiban et al., 2011). These studies aim to identify novel anticancer agents with improved efficacy and selectivity.